Cas no 190065-71-5 (1H-Pyrrole,1-methyl-2-(1-methylethyl)-)

• Product Name: 1H-Pyrrole,1-methyl-2-(1-methylethyl)-
• CAS No: 190065-71-5
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 115745
• PubChem ID: 20686433
• Update Time: 2025-04-18

1H-Pyrrole,1-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-methyl-2-(1-methylethyl)-
• 1H-Pyrrole,1-methyl-2-(1-methylethyl)-(9CI)
• SCHEMBL732708
• 190065-71-5
• 1-methyl-2-propan-2-ylpyrrole

• Inchi： 1S/C8H13N/c1-7(2)8-5-4-6-9(8)3/h4-7H,1-3H3
• InChI Key： LWLOIGPQGSROHK-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C(C)C

Computed Properties

• Exact Mass: 123.105
• Monoisotopic Mass: 123.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9A^2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles